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Compound of Interest

Compound Name: 7-Bromo-1-heptene

Cat. No.: B130210 Get Quote

Essential Safety and Handling Guide for 7-
Bromo-1-heptene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 7-Bromo-1-heptene (CAS: 4117-09-3), a flammable and hazardous chemical

intermediate. Adherence to these protocols is essential for ensuring laboratory safety and

minimizing environmental impact.

Hazard Identification and Classification
7-Bromo-1-heptene is classified as a flammable liquid and vapor that causes serious eye

irritation and is toxic to aquatic life.[1] It may also cause skin and respiratory irritation.[2]

Hazard Classification GHS-US Codes

Flammable Liquid H226

Serious Eye Irritation H319

Skin Irritation H315

Specific Target Organ Toxicity H335

Acute Aquatic Toxicity H401
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 7-Bromo-1-heptene
to prevent exposure.

PPE Category Specification Rationale

Eye Protection
Chemical goggles. Contact

lenses should not be worn.[1]

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection
Neoprene or nitrile rubber

gloves.[1]

Provides a barrier against skin

contact, which can cause

irritation.

Body Protection

Wear suitable protective

clothing, such as a lab coat.[1]

[3]

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection

NIOSH-certified organic vapor

(black cartridge) respirator is

recommended where exposure

through inhalation may occur.

[1]

Prevents inhalation of vapors,

which can cause respiratory

irritation.

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][3]

Provide local exhaust or general room ventilation.[1]

Emergency eye wash fountains and safety showers should be readily accessible in the

immediate vicinity of any potential exposure.[1]

Use explosion-proof electrical equipment.[1]

Properly ground and bond containers and receiving equipment to avoid static electricity.[1]
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Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before use.

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[1][4]

Use only non-sparking tools.[1][3]

Avoid all eye and skin contact and do not breathe vapor and mist.[1]

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking and when leaving work.[1]

Wash contaminated clothing before reuse.[1]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Store away from heat and oxidizing agents.[1]

The substance may freeze if stored at temperatures below 0°C.[1]

Disposal Plan: Waste Management and Spill
Response
Waste Disposal:

Dispose of contents and container in accordance with local, state, and federal regulations.

Incineration is the recommended method of disposal.[1]

Do not dispose of waste into the sewer system.[1][3]

Avoid release to the environment.[1]

Spill Response:
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Evacuate the area and remove all sources of ignition.

Ventilate the area of the spill.

Contain the spill with dikes or absorbents to prevent migration into sewers or streams.[1]

Use an absorbent material to collect the spill.

Sweep or shovel the absorbed material into an appropriate container for disposal using non-

sparking tools.[1]

Experimental Workflow for Handling 7-Bromo-1-
heptene
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Caption: Workflow for the safe handling and disposal of 7-Bromo-1-heptene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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